Cas no 90259-38-4 (2-Ethoxy-6-methylbenzonitrile)

2-Ethoxy-6-methylbenzonitrile is a substituted benzonitrile derivative characterized by the presence of an ethoxy group at the 2-position and a methyl group at the 6-position of the benzene ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its nitrile functionality offers reactivity for further transformations, such as hydrolysis or reduction, while the ethoxy and methyl substituents contribute to its steric and electronic properties, influencing selectivity in synthetic pathways. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres. Its well-defined structure makes it a valuable building block for complex molecular architectures.
2-Ethoxy-6-methylbenzonitrile structure
2-Ethoxy-6-methylbenzonitrile structure
Product Name:2-Ethoxy-6-methylbenzonitrile
CAS No:90259-38-4
MF:C10H11NO
MW:161.200442552567
CID:790838
PubChem ID:13478138
Update Time:2025-06-07

2-Ethoxy-6-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Ethoxy-6-methylbenzonitrile
    • SCHEMBL16951877
    • A1-05455
    • DTXSID10541792
    • MFCD27923595
    • F87605
    • 90259-38-4
    • Inchi： 1S/C10H11NO/c1-3-12-10-6-4-5-8(2)9(10)7-11/h4-6H,3H2,1-2H3
    • InChI Key： MSGNGIOHWFNNOD-UHFFFAOYSA-N
    • SMILES： O(CC)C1=CC=CC(C)=C1C#N

Computed Properties

  • Exact Mass: 161.084063974g/mol
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 33Ų

2-Ethoxy-6-methylbenzonitrile Pricemore >>

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eNovation Chemicals LLC
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Aaron
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1PlusChem
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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2-Ethoxy-6-methylbenzonitrile Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:90259-38-4)2-Ethoxy-6-methylbenzonitrile
Order Number:A1223860
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:41
Price ($):166
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:90259-38-4)2-Ethoxy-6-methylbenzonitrile
A1223860
Purity:99%
Quantity:1g
Price ($):166
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